Cas no 400077-52-3 (2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid)

• Product Name: 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid
• CAS No: 400077-52-3
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• MDL: MFCD01936101
• CID: 4650744
• Update Time: 2025-10-29

2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid
• 2-(pyridin-2-yl)-4-(pyridin-4-yl)pyrimidine-5-carboxylic acid
• 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid

• MDL： MFCD01936101
• Inchi： 1S/C15H10N4O2/c20-15(21)11-9-18-14(12-3-1-2-6-17-12)19-13(11)10-4-7-16-8-5-10/h1-9H,(H,20,21)
• InChI Key： MWKJVBSZLSJCDH-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC=C(C(O)=O)C(C2C=CN=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid

Introduction to 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid (CAS No. 400077-52-3)

2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 400077-52-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activities and therapeutic potential. The structural features of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a central pyrimidine ring substituted with two pyridine groups at the 2 and 4 positions, respectively, and a carboxylic acid functional group at the 5 position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various applications in medicinal chemistry. The presence of multiple nitrogen atoms in the structure enhances its potential as a bioactive scaffold, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid has been explored as a potential lead compound in several preclinical studies due to its structural similarity to known bioactive molecules. Its dual substitution with pyridine groups suggests that it may exhibit properties such as kinase inhibition or modulation of transcription factor activity, which are crucial for treating conditions like cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid is its versatility in chemical modification. The carboxylic acid group at the 5 position provides a handle for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule. For instance, esterification or amidation of this group can alter the solubility and metabolic stability of the compound, making it more suitable for oral administration or targeted delivery systems.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening methods have been employed to identify novel derivatives of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid that may exhibit enhanced potency or selectivity against specific targets. These computational approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

Experimental validation of the biological activity of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit the activity of certain kinases, which are overexpressed in cancer cells and contribute to tumor growth and progression. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid has been optimized to ensure high yield and purity, making it accessible for large-scale production. Multi-step synthetic routes involving condensation reactions, cyclization, and functional group transformations have been developed to construct the desired molecular framework efficiently. These synthetic strategies adhere to green chemistry principles, minimizing waste generation and utilizing sustainable reagents where possible.

The pharmacokinetic properties of 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid are being thoroughly investigated to assess its suitability for clinical development. Preliminary pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its potential as an effective therapeutic agent. Further studies are ongoing to optimize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential drug-drug interactions.

The future prospects for 2-(2-Pyridinyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in treating neurological disorders, infectious diseases, and metabolic conditions. The development of novel derivatives through structure-activity relationship (SAR) studies will be crucial in realizing its full therapeutic potential.

In conclusion,(CAS No. 400077-52-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its investigation as a lead compound for drug development underscores the importance of heterocyclic compounds in addressing unmet medical needs. As research continues to uncover new applications for this molecule,(CAS No. 400077-52-3) is poised to play a vital role in shaping the future of therapeutic interventions.